Cas no 946371-74-0 (2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)-N-phenylacetamide)

• Product Name: 2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)-N-phenylacetamide
• CAS No: 946371-74-0
• MF: C₁₅H₁₅N₃O₂S
• MW: 301.363501787186
• CID: 6175714
• Update Time: 2025-07-18

2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)-N-phenylacetamide
• Acetamide, N-phenyl-2-[(3,5,6,7-tetrahydro-2-oxo-2H-cyclopentapyrimidin-4-yl)thio]-

• Inchi： 1S/C15H15N3O2S/c19-13(16-10-5-2-1-3-6-10)9-21-14-11-7-4-8-12(11)17-15(20)18-14/h1-3,5-6H,4,7-9H2,(H,16,19)(H,17,18,20)
• InChI Key： UDCSGLFPWKYZPA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1NC(=O)N=C2CCCC2=1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 11.21±0.40(Predicted)

Additional information on 2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)-N-phenylacetamide

Introduction to 2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)-N-phenylacetamide (CAS No. 946371-74-0) and Its Emerging Applications in Chemical Biology

The compound 2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)-N-phenylacetamide, identified by the CAS number 946371-74-0, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate heterocyclic structure and functional groups, has garnered attention for its potential in modulating biological pathways and its utility in the development of novel therapeutic agents.

At the core of this compound's appeal lies its unique structural framework, which combines a cyclopentadpyrimidine core with a sulfanyl and phenylacetamide moiety. The cyclopentadpyrimidine scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, derivatives of this scaffold have been explored for their anti-inflammatory, antiviral, and anticancer properties. The presence of a sulfanyl group further enhances the compound's reactivity and binding affinity, making it a promising candidate for further investigation.

The N-phenylacetamide component of the molecule introduces additional pharmacological versatility. Phenylacetamide derivatives are widely recognized for their role in central nervous system (CNS) disorders, pain management, and metabolic diseases. By integrating this moiety with the cyclopentadpyrimidine core, researchers aim to leverage synergistic effects that could improve therapeutic outcomes. This dual functionality positions 2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)-N-phenylacetamide as a multifaceted tool for drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the compound's biological activity. Studies utilizing these techniques have suggested that CAS No. 946371-74-0 may exhibit inhibitory effects on enzymes involved in cell proliferation and inflammation. These findings align with ongoing research efforts to identify novel small-molecule inhibitors for diseases characterized by aberrant cellular signaling.

In vitro studies have begun to unravel the mechanistic basis of this compound's activity. Initial experiments indicate that it can modulate the activity of key enzymes such as kinases and phosphodiesterases. By inhibiting these enzymes, the compound may disrupt signaling pathways that contribute to pathological conditions. Furthermore, its ability to interact with protein targets suggests potential applications in regenerative medicine and tissue engineering.

The synthesis of 2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)-N-phenylacetamide presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to construct the desired framework with high efficiency and yield. These advancements are crucial for scaling up production and conducting extensive biological evaluations.

As interest in targeted therapies grows, compounds like CAS No. 946371-74-0 are being evaluated for their potential in personalized medicine. By understanding individual genetic profiles and metabolic differences, researchers can predict how patients may respond to specific treatments. The broad spectrum of biological activities exhibited by this compound makes it an attractive candidate for use in combination therapies aimed at addressing complex diseases.

The pharmaceutical industry is increasingly investing in innovative approaches to drug development, recognizing the need for safer and more effective treatments. 2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)-N-phenylacetamide exemplifies this trend by integrating multiple pharmacophores into a single molecule. Such integrative strategies hold promise for overcoming resistance mechanisms and enhancing therapeutic efficacy.

Future research directions include exploring derivatives of this compound to optimize its pharmacokinetic properties. By modifying substituents or altering functional groups strategically, scientists can enhance bioavailability while minimizing side effects. Additionally, investigating the compound's interactions with cellular components will provide deeper insights into its mechanism of action.

The role of CAS No. 946371-74-0 in academic research is also noteworthy. Universities and research institutions are employing this compound as a scaffold for training new generations of chemists and biologists. Its complexity challenges students to apply advanced concepts in organic synthesis and molecular biology while fostering innovation.

In conclusion,2-( { 2 - oxo - 1 H , 2 H , 5 H , 6 H , 7 H - cyclopentadpyrimidin - 4 - yl } sulfanyl ) - N - phenylacetamide (CAS No. 946371 - 74 - 0) represents a significant contribution to chemical biology and pharmaceutical science. Its unique structure and multifaceted biological activities make it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs.